Cas no 2640865-86-5 (2-{4-[4-(Ethylamino)pyrimidin-2-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one)

• Product Name: 2-{4-[4-(Ethylamino)pyrimidin-2-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one
• CAS No: 2640865-86-5
• MF: C₁₇H₂₈N₆O
• MW: 332.443822860718
• CID: 5318659
• PubChem ID: 154829692
• Update Time: 2025-05-24

2-{4-[4-(Ethylamino)pyrimidin-2-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-{4-[4-(ethylamino)pyrimidin-2-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one
• 2640865-86-5
• F6619-4458
• AKOS040709001
• 2-{4-[4-(Ethylamino)pyrimidin-2-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one

• Inchi： 1S/C17H28N6O/c1-2-18-15-6-7-19-17(20-15)23-12-10-21(11-13-23)14-16(24)22-8-4-3-5-9-22/h6-7H,2-5,8-14H2,1H3,(H,18,19,20)
• InChI Key： WFPJEVVXFDSGKL-UHFFFAOYSA-N
• SMILES： O=C(CN1CCN(C2N=CC=C(NCC)N=2)CC1)N1CCCCC1

Computed Properties

• Exact Mass: 332.23245954g/mol
• Monoisotopic Mass: 332.23245954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.6Ų

Additional information on 2-{4-[4-(Ethylamino)pyrimidin-2-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one

Professional Introduction to Compound with CAS No. 2640865-86-5 and Product Name: 2-{4-[4-(Ethylamino)pyrimidin-2-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one

Compound with the CAS number 2640865-86-5 and the product name 2-{4-[4-(Ethylamino)pyrimidin-2-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered attention for its potential applications in drug development, particularly in the treatment of neurological and cardiovascular disorders. The molecular framework of this compound incorporates multiple pharmacophoric units, which contribute to its unique pharmacological profile and make it a subject of intense research interest.

The core structure of 2-{4-[4-(Ethylamino)pyrimidin-2-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one is built around a piperazine moiety, which is a well-known pharmacophore in medicinal chemistry. Piperazine derivatives are frequently employed in the development of drugs due to their ability to modulate various biological pathways. In this compound, the piperazine ring is linked to a pyrimidine derivative via an ethylene bridge, further enhancing its potential for biological activity. The presence of an ethylamino group on the pyrimidine ring adds another layer of complexity, influencing both the solubility and metabolic stability of the compound.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of this compound with biological targets with greater accuracy. Studies have shown that 2-{4-[4-(Ethylamino)pyrimidin-2-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one exhibits promising binding properties with enzymes and receptors involved in neurotransmitter regulation. This has led to investigations into its potential as a therapeutic agent for conditions such as depression, anxiety, and cognitive disorders. The compound's ability to interact with multiple targets suggests that it may offer a multitargeted approach to treatment, which could be particularly beneficial in complex neurological conditions.

In addition to its neurological applications, this compound has also shown potential in cardiovascular research. The piperazine and pyrimidine moieties are known to influence vascular tone and blood pressure regulation. Preclinical studies have indicated that derivatives of this class may have vasodilatory effects, making them candidates for the treatment of hypertension and related cardiovascular diseases. The structural features of 2-{4-[4-(Ethylamino)pyrimidin-2-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one contribute to its ability to modulate these pathways, offering a new perspective on drug design for cardiovascular conditions.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are employed to construct the complex molecular framework. The use of chiral auxiliaries or catalysts may be necessary to achieve enantiopure forms of the compound, which is crucial for pharmaceutical applications where stereochemistry plays a critical role in efficacy and safety.

One of the key challenges in the development of this compound is its metabolic stability. Like many pharmacologically active molecules, it must withstand biotransformation processes in vivo without losing its therapeutic efficacy. Researchers are exploring strategies such as metabolic profiling and structure-based drug design to enhance the stability of 2-{4-[4-(Ethylamino)pyrimidin-2-yl]piperazin-1-yl}-1-(piperidin-1-ylen)-ethanone while maintaining its pharmacological activity. These efforts are essential for translating preclinical findings into clinical success.

The regulatory landscape for novel pharmaceutical compounds like 2-{4-[4-(Ethylamino)pyrimidin]-2-y]} piperazin - 1 - ( p i per id i n - 1 - y l ) e than - 1 - o ne is stringent but well-defined. Regulatory agencies require comprehensive data on safety, efficacy, and quality before approving a new drug candidate for clinical use. This includes preclinical studies involving cell cultures and animal models, as well as human clinical trials conducted in phases I through IV. The journey from discovery to market approval is lengthy but essential for ensuring that patients receive safe and effective treatments.

Collaborations between academic institutions, pharmaceutical companies, and contract research organizations (CROs) play a pivotal role in advancing the development of such compounds. These partnerships facilitate access to resources such as synthetic expertise, biological testing facilities, and regulatory guidance. By leveraging these collaborations, researchers can accelerate the pace of discovery and bring new therapies to market more efficiently.

The future prospects for 2-{4-[4-(Ethylamino)pyrimidin]-2-y]} piperazin - 1 - ( p i per id i n - 1 - y l ) e than - 1 - o ne are promising given its multifaceted pharmacological potential. Ongoing research aims to optimize its chemical properties further through structure-based drug design principles. Additionally, exploring combination therapies involving this compound with other drugs may unlock new treatment strategies for complex diseases.

In conclusion,CAS No.2640865−86−5and its corresponding product name,2-{4-[4-(Ethylamino)pyrimidin]-2-y]} piperazin - 1 - ( p i per id i n - 1 - y l ) e than - 1 - o ne, represent a significant contribution to pharmaceutical chemistry. Its unique molecular structure and promising pharmacological properties position it as a valuable candidate for further research and development in neurological and cardiovascular disorders. As scientific understanding continues to evolve,CAS No2640865−86−5and related compounds will undoubtedly play an increasingly important role in shaping future therapeutic approaches.